Cas no 84401-17-2 (1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-)

1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]- structure
84401-17-2 structure
Product name:1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-
CAS No:84401-17-2
MF:C10H7N2F3
MW:212.171
CID:3231379
PubChem ID:13066328

1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-
    • DTXSID501273144
    • URJTXGNNUPHPHW-UHFFFAOYSA-N
    • SCHEMBL9527615
    • 84401-17-2
    • 1-[2-(Trifluoromethyl)phenyl]-1H-pyrazole
    • Inchi: InChI=1S/C10H7F3N2/c11-10(12,13)8-4-1-2-5-9(8)15-7-3-6-14-15/h1-7H
    • InChI Key: URJTXGNNUPHPHW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 212.05613272Da
  • Monoisotopic Mass: 212.05613272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų
  • XLogP3: 2.8

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